2-(6,7-dimethyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-3-yl)acetamide
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Description
2-(6,7-dimethyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has shown that certain heterocycles incorporating the antipyrine moiety, similar to the compound , exhibit antimicrobial properties. Specifically, compounds synthesized using similar methods have been evaluated as antimicrobial agents, demonstrating effectiveness against various microorganisms (Bondock et al., 2008).
Radiopharmaceutical Applications
A study on pyrazolo[1,5-a]pyrimidineacetamides, closely related to the compound, described their use in imaging the translocator protein (18 kDa) using PET (Positron Emission Tomography). These compounds were synthesized and tested for their potential in in vivo imaging, which is crucial in the study of neuroinflammatory processes (Dollé et al., 2008).
Antioxidant Activity
Certain derivatives of thiazolo[4,5-b]pyridines, structurally similar to the compound of interest, have been investigated for their antioxidant properties. The evaluation involved in vitro methods, such as scavenging effects on DPPH radicals, indicating potential applications in managing oxidative stress-related conditions (Chaban et al., 2013).
Insecticidal Activity
Studies have also been conducted on heterocyclic compounds, including those related to thiazolo[3,2-a]pyrimidin, for their insecticidal properties. These compounds were tested against certain pests like the cotton leafworm, indicating potential use in agricultural pest control (Fadda et al., 2017).
Antiproliferative Activity in Cancer Research
New functionalized pyridine linked thiazole derivatives have been synthesized and evaluated for their antiproliferative activity. These compounds, related in structure to the one , have shown promising anticancer activity against various cancer cell lines, suggesting potential applications in oncology research (Alqahtani & Bayazeed, 2020).
Properties
IUPAC Name |
2-(6,7-dimethyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S/c1-9-10(2)17-15-19(14(9)21)12(8-22-15)6-13(20)18-11-4-3-5-16-7-11/h3-5,7,12H,6,8H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTPRXPGSEYOGLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2N(C1=O)C(CS2)CC(=O)NC3=CN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.